Cas no 1219155-54-0 (Mirtazapine-d3 N-Oxide)

• Product Name: Mirtazapine-d3 N-Oxide
• CAS No: 1219155-54-0
• Molecular Formula: C₁₇H₁₉N₃O
• Molecular Weight: 284.370748758316
• CID: 2084621
• PubChem ID: 46782382

Mirtazapine-d3 N-Oxide Properties

Names and Identifiers

• Mirtazapine N-Oxide-d3
• Mirtazapine-d3 N-Oxide
• CS-0200592
• 1219155-54-0
• 5-oxido-5-(trideuteriomethyl)-2,19-diaza-5-azoniatetracyclo[13.4.0.02,7.08,13]nonadeca-1(15),8,10,12,16,18-hexaene
• HY-132459S

• InChIKey： GAFCUVMEBFTFQJ-FIBGUPNXSA-N
• Inchi： 1S/C17H19N3O/c1-20(21)10-9-19-16(12-20)15-7-3-2-5-13(15)11-14-6-4-8-18-17(14)19/h2-8,16H,9-12H2,1H3/i1D3
• SMILES： [O-][N+]1(C([2H])([2H])[2H])CCN2C3C(=CC=CN=3)CC3C=CC=CC=3C2C1

Computed Properties

• Exact Mass: 284.171642476 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 284.171642476 g/mol
• Heavy Atom Count: 21
• Complexity: 390
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 34.2
• Molecular Weight: 284.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperazinoazepines